Cas no 1893415-26-3 ((1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride)

• Product Name: (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride
• CAS No: 1893415-26-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD26591040
• CID: 2360125
• PubChem ID: 44157901
• Update Time: 2025-08-03

(1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride
• (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol
• EOS-62394

• MDL： MFCD26591040
• Inchi： 1S/C11H17NO.ClH/c1-8(2)10(12)11(13)9-6-4-3-5-7-9;/h3-8,10-11,13H,12H2,1-2H3;1H/t10-,11+;/m0./s1
• InChI Key： BCGRNSSKXKBQHB-VZXYPILPSA-N
• SMILES： [C@H](C1C=CC=CC=1)(O)[C@@H](N)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride

Research Brief on (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride (CAS: 1893415-26-3)

In recent years, the compound (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride (CAS: 1893415-26-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique stereochemistry, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent itself. The compound's structural features, particularly its phenyl and amino alcohol moieties, make it a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride. One notable area of research involves its role as a precursor in the synthesis of novel antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently converted into derivatives with potent inhibitory activity against specific viral proteases. The study highlighted the compound's ability to serve as a chiral building block, enabling the creation of enantiomerically pure drugs with enhanced efficacy and reduced side effects.

Another significant advancement is the optimization of synthetic routes for (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride. Traditional methods often involved multi-step processes with low yields and poor stereoselectivity. However, recent developments in asymmetric catalysis have enabled more efficient and scalable syntheses. A 2022 paper in Organic Letters detailed a novel catalytic system that achieved high enantiomeric excess (ee > 98%) and yield (85%) for this compound, significantly reducing production costs and environmental impact. These improvements are critical for large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride has been investigated for its direct biological activities. Preliminary in vitro studies suggest that the compound may exhibit moderate activity against certain bacterial strains, possibly due to its ability to disrupt cell membrane integrity. Further research is needed to explore this potential and elucidate the underlying mechanisms. Moreover, its pharmacokinetic properties, such as absorption and metabolism, are currently under investigation to assess its suitability as a standalone therapeutic agent.

The compound's safety profile has also been a focus of recent research. Toxicological studies conducted in animal models have indicated that (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its further development as a pharmaceutical intermediate or active ingredient. However, long-term toxicity studies and human clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, (1R,2S)-2-amino-3-methyl-1-phenylbutan-1-ol hydrochloride (CAS: 1893415-26-3) represents a valuable compound in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and potential therapeutic agent underscores its versatility and importance. Ongoing research aims to expand its applications, optimize its production, and fully characterize its biological activities. As the field advances, this compound is likely to play an increasingly prominent role in drug discovery and development.